2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H23N3O3/c1-12-6-5-8-14(10-12)19-15(22)11-21-16(23)18(20-17(21)24)9-4-3-7-13(18)2/h5-6,8,10,13H,3-4,7,9,11H2,1-2H3,(H,19,22)(H,20,24)
• InChI Key: DHULCOKZMVAIAS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC12C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide, also known as MDL-29951, is a synthetic compound that has been widely studied for its potential applications in various scientific fields. This molecule has shown promising results in research related to neuroscience, cancer, and infectious diseases.

Scientific Research Applications

Synthesis and Antihypertensive Activity

One study explores the synthesis of a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, aiming to screen them as antihypertensive agents. The research demonstrates the potential of these compounds in modulating blood pressure, highlighting their significance in the development of new cardiovascular drugs (Caroon et al., 1981).

Cycloaddition Reactions and Structural Analysis

Another study focuses on the synthesis of 5-oxa-2,6-diazaspiro[3.4]octan-1-one derivatives through a stereospecific [3+2] 1,3-cycloaddition, showcasing the compound's utility in creating complex molecular architectures. This research underlines the compound's role in advancing synthetic chemistry and providing a foundation for developing novel chemical entities (Chiaroni et al., 2000).

Pharmacological Characterizations

Further, the pharmacological characterization of related κ-opioid receptor antagonists elucidates the compound's relevance in neuroscience research, contributing to our understanding of opioid receptors and their antagonists' therapeutic potential. Such studies are pivotal in the quest for novel treatments for addiction and mood disorders (Grimwood et al., 2011).

Anticancer and Antidiabetic Applications

Research on spirothiazolidines analogs delves into their potential as anticancer and antidiabetic agents, demonstrating the compound's broad therapeutic applicability. This study exemplifies how structural modifications can yield significant biological activity, paving the way for new drug development strategies (Flefel et al., 2019).